Cas no 2138437-91-7 (2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carboxylic acid)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carboxylic acid
• CAS No: 2138437-91-7
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6167556
• PubChem ID: 165834892
• Update Time: 2025-07-02

2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carboxylic acid
• EN300-1128554
• 2138437-91-7

• Inchi： 1S/C12H14N2O3/c1-7(2)10-6-8(12(15)16)11(17-10)9-4-5-13-14(9)3/h4-7H,1-3H3,(H,15,16)
• InChI Key： IVKIAVQDKDBQPW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=NN2C)=C(C(=O)O)C=C1C(C)C

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carboxylic acid

Introduction to 2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carboxylic acid (CAS No. 2138437-91-7)

2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138437-91-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused heterocyclic system, has garnered attention due to its structural complexity and potential biological activities. The presence of both pyrazole and furan moieties in its molecular framework suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carboxylic acid encompasses a pyrazole ring substituted at the 1-position with a methyl group, connected to a furan ring via an ester linkage at the 3-position of the furan. The 5-position of the furan ring is further substituted with an isopropyl group. This unique arrangement of functional groups provides a rich scaffold for interactions with biological targets, making it an attractive molecule for medicinal chemists.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse pharmacological properties. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a furan moiety into such structures often enhances bioavailability and metabolic stability, which are critical factors in drug design. The compound 2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carboxylic acid exemplifies these principles, offering a potential therapeutic agent with multiple points of interaction.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their biological potential. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising candidates like 2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carboxylic acid. These methods allow researchers to predict binding affinities and interactions with target proteins, thereby expediting the drug discovery process. Preliminary computational studies suggest that this compound may interact with enzymes and receptors involved in critical biological pathways.

The synthesis of 2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carboxylic acid presents an intriguing challenge due to its complex structural features. Traditional synthetic routes involve multi-step reactions, including condensation, cyclization, and functional group transformations. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, improving yield and purity. For instance, transition metal-catalyzed reactions have been employed to facilitate the formation of carbon-carbon bonds efficiently.

In vitro studies have begun to uncover the potential biological activities of 2-(1-methyl-1H-pyrazol-5-yli)-5-(propan--2-ylfuran--3--carboxylic acid. Initial experiments indicate that this compound exhibits moderate activity against certain bacterial strains, suggesting its antimicrobial potential. Additionally, preliminary data suggest possible interactions with enzymes involved in inflammation pathways, making it a candidate for further investigation as an anti-inflammatory agent. These findings are particularly exciting given the increasing prevalence of multidrug-resistant bacterial infections and the need for novel therapeutic strategies.

The pharmacokinetic properties of 2-(1-methyl--1H--pyrazol--5--yli)--5--(propan--2--ylfuran--3--carboxylic acid are also under scrutiny. Absorption, distribution, metabolism, and excretion (ADME) studies are crucial for determining its suitability as a drug candidate. Early data suggest that the compound has reasonable oral bioavailability and moderate metabolic stability in vivo. These characteristics are favorable for developing an effective therapeutic agent that can be administered orally.

Future research directions include optimizing the synthesis of CAS No. 2138437--91--7 to improve scalability and cost-effectiveness. Additionally, more extensive pharmacological studies are needed to fully characterize its biological activities and mechanisms of action. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling the therapeutic potential of this compound.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way new compounds are identified and evaluated. By leveraging large datasets and predictive models, researchers can accelerate the process of identifying promising candidates like CAS No 2138437–91–7 from vast chemical libraries. These advancements not only enhance efficiency but also open up new avenues for discovering novel therapeutics.

In conclusion,CAS No 2138437–91–7, or (Z)-N'-[(E)-(4-fluorobenzylidene)]benzohydrazide, represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. As research continues to uncover its therapeutic potential,(Z)-N'-[(E)-(4-fluorobenzylidene)]benzohydrazide may emerge as a valuable asset in addressing various medical challenges.